Cas no 101278-21-1 (Dihydro-3,4-diphenyl-2,5-furandione)

• Product Name: Dihydro-3,4-diphenyl-2,5-furandione
• CAS No: 101278-21-1
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• MDL: MFCD09878502
• CID: 124601
• PubChem ID: 21122206
• Update Time: 2025-06-25

Dihydro-3,4-diphenyl-2,5-furandione Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,dihydro-3,4-diphenyl-
• DL-2,3-Diphenylsuccinic acid anhydride
• DL-2,3-DIPHENYL-SUCCINIC ACID ANHYDRIDE
• 2,3-diphenyl-6-quinoxalinecarboxylic acid
• 2,3-Diphenyl-bernsteinsaeure-anhydrid
• 2,3-Diphenyl-chinoxalin-6-carbonsaeure
• 2,3-diphenyl-quinoxaline-6-carboxylic acid
• 2,3-diphenyl-succinic acid anhydride
• 6-carboxylic acid-2,3-diphenylquinoxaline
• 6-Quinoxalinecarboxylic acid,2,3-diphenyl
• dihydro-3,4-diphenylfuran-2,5-dione
• 2,3-DIPHENYLSUCCINIC ANHYDRIDE
• 5465-38-3
• DTXSID80906036
• rac trans-2,3-diphenyl-succinic acid anhydride
• 101278-21-1
• (3S,4S)-3,4-diphenyloxolane-2,5-dione
• AKOS015996019
• FS-5619
• MFCD09878502
• 3,4-diphenyloxolane-2,5-dione
• Dihydro-3,4-diphenyl-2,5-furandione

• MDL： MFCD09878502
• Inchi： 1S/C16H12O3/c17-15-13(11-7-3-1-4-8-11)14(16(18)19-15)12-9-5-2-6-10-12/h1-10,13-14H/t13-,14-/m1/s1
• InChI Key： UWDJRACNZVFLEC-ZIAGYGMSSA-N
• SMILES： O1C([C@H](C2C=CC=CC=2)[C@H](C1=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.07900
• Monoisotopic Mass: 252.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 431.3±45.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.604
• PSA: 43.37000
• LogP: 2.63740

Dihydro-3,4-diphenyl-2,5-furandione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Dihydro-3,4-diphenyl-2,5-furandione

Dihydro-3,4-diphenyl-2,5-furandione: A Comprehensive Overview

Dihydro-3,4-diphenyl-2,5-furandione, identified by the CAS registry number CAS No. 101278-21-1, is a compound of significant interest in various scientific and industrial domains. This compound belongs to the class of furandiones, which are derivatives of furan with two ketone groups. The structure of Dihydro-3,4-diphenyl-2,5-furandione consists of a furan ring substituted with two phenyl groups at positions 3 and 4 and two ketone groups at positions 2 and 5. The dihydro prefix indicates the presence of hydrogen atoms in the ring structure, contributing to its unique chemical properties.

The synthesis of Dihydro-3,4-diphenyl-2,5-furandione has been explored through various methods, including condensation reactions and oxidation processes. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound. Its chemical stability and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable applications of Dihydro-3,4-diphenyl-2,5-furandione is in the field of drug discovery. Researchers have investigated its potential as a lead compound for developing new therapeutic agents. For instance, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, Dihydro-3,4-diphenyl-2,5-furandione has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of Dihydro-3,4-diphenyl-2,5-furandione. Studies have evaluated its biodegradability and toxicity profiles under various conditions. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

The structural versatility of Dihydro-3,4-diphenyl-2,5-furandione has inspired further exploration into its use as a building block for advanced materials. For example, scientists have explored its role in constructing supramolecular assemblies and stimuli-responsive systems. These innovations highlight the compound's potential to contribute to emerging technologies across multiple disciplines.

In conclusion, Dihydro-3,4-diphenyl-2,5-furandione is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique chemical properties and structural features continue to drive cutting-edge research aimed at unlocking its full potential. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in advancing both theoretical and applied sciences.